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Compound of Interest

Compound Name: Maritimetin

cat. No.: B191794

An In-depth Technical Guide to Maritimetin

For researchers, scientists, and professionals in drug development, a comprehensive
understanding of novel chemical entities is paramount. This guide provides a detailed overview
of Maritimetin, a naturally occurring aurone, with a focus on its chemical structure, and lays
the groundwork for further exploration into its biological activities.

Chemical Structure of Maritimetin

Maritimetin is a hydroxyaurone, a type of flavonoid, characterized by its unique benzofuranone
core. Its chemical identity is rigorously defined by several key identifiers, ensuring precise
communication and replicability in research.

Maritimetin is structurally defined as an aurone substituted with hydroxy groups at positions 6,
7, 3', and 4'.[1][2] This specific arrangement of hydroxyl groups is critical to its chemical
properties and, consequently, its biological activity. The systematic name for Maritimetin is
(22)-2-[(3,4-dihydroxyphenyl)methylidene]-6,7-dihydroxy-1-benzofuran-3-one.[1]

A related compound, often found in conjunction with Maritimetin, is Maritimein, which is the 6-
O-glucoside of Maritimetin.[3][4] This means a glucose molecule is attached at the 6th position
of the Maritimetin structure. The IUPAC name for Maritimein is (22)-2-[(3,4-
dihydroxyphenyl)methylidene]-7-hydroxy-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-
(hydroxymethyl)oxan-2-ylJoxy-1-benzofuran-3-one.[3]

For computational and database purposes, the following identifiers are crucial:
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Maritimein (Maritimetin-6-

Identifier Maritimetin .
O-glucoside)
(22)-2-[(3,4-
dihydroxyphenyl)methylidene]-
(22)-2[(3.4- ydroxyphenyl)methylidene]
) ) 7-hydroxy-6-
dihydroxyphenyl)methylidene]-
IUPAC Name . [(2S,3R,4S,5S,6R)-3,4,5-
6,7-dihydroxy-1-benzofuran-3- ]
trihydroxy-6-
one[1]
(hydroxymethyl)oxan-2-ylJoxy-
1-benzofuran-3-one[3]
C1=CC(=C(C=C1/C=C\2/C(=0O
C1=CC(=C(C=C1/C=C\2/C(=0O
)C3=C(02)C(=C(C=C3)0[C@
SMILES )C3=C(02)C(=C(C=C3)0)0)0O
O[] H]4--INVALID-LINK--
C0O)0)0">C@@HO)0)0)0[3]
PNIFOHGQPKXLJE- SYRURBPRFQUYQS-
InChl Key
SDQBBNPISA-N[1] RHEJLWEFSA-N[3]
Molecular Formula C15H1006[1][2] C21H20011[3]
CAS Number 576-02-3[1][2] 490-54-0[3]

Physicochemical Properties

A summary of the key physicochemical properties of Maritimetin is provided below. These

properties are essential for understanding its behavior in biological systems and for the design

of experimental protocols.

Property Value Source

Molecular Weight 286.24 g/mol [1]

Melting Point 292 °C [1]
0.398 mg/L @ 25 °C

Solubility J [1]

(experimental)

Visualization of the Chemical Structure
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To provide a clear visual representation of the molecular architecture of Maritimetin, the
following diagram has been generated using the Graphviz DOT language.
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Caption: A 2D representation of the chemical structure of Maritimetin.

Further sections on signaling pathways, experimental protocols, and quantitative data on
biological activities will be populated as more research becomes publicly available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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